Cas no 4374-62-3 (2-(Hydroxymethyl)butanoic Acid)

• Product Name: 2-(Hydroxymethyl)butanoic Acid
• CAS No: 4374-62-3
• MF: C₅H₁₀O₃
• MW: 118.131102085114
• CID: 929167
• PubChem ID: 188979
• Update Time: 2025-04-19

2-(Hydroxymethyl)butanoic Acid Chemical and Physical Properties

Names and Identifiers

• 2-(hydroxymethyl)-Butanoic acid
• 2-(Hydroxymethyl)butanoic Acid
• 2-(Hydroxymethyl)butans?ure
• 2-(hydroxymethyl)-Butyric acid
• 2-Ethyl-3-hydroxypropionic acid
• 3-hydroxy-2-ethylpropanoic acid
• Acide 2-(hydroxyméthyl)butano?que
• beta-Hydroxy-alpha-ethylpropionic acid
• b-Hydroxy-a-ethylpropionic acid
• butanoic acid, 2-(hydroxymethyl)-
• 2-Hydroxymethyl-butyric acid anion
• 4374-62-3
• 3-hydroxy-2-ethylpropanoate
• 2-ethyl-3-hydroxy-propionic acid
• LMFA01050388
• 3-Hydroxy-2-ethylpropionic acid
• CHEBI:82956
• 2-(hydroxymethyl)-Butyrate
• 2-ethyl-hydracrylic acid
• 3-Hydroxy-2-ethylpropionate
• 2-(Hydroxymethyl)butyrate
• b-Hydroxy-a-ethylpropionate
• DTXSID30863387
• 2-Ethylhydracrylic acid
• 2-(Hydroxymethyl)butyric acid
• AKOS017343212
• CHEMBL1160011
• 2-Ethyl-3-hydroxypropionate
• EN300-153633
• (RS)-2-ethylhydracrylic acid
• DB-291979
• 3-hydroxy-propionic acid ethyl ester
• NS00127271
• MFCD14583063
• DA-21170
• SCHEMBL40620
• 2-(hydroxymethyl)butanoicacid
• beta-Hydroxy-alpha-ethylpropionate
• Q27156492
• SB47884

• Inchi： 1S/C5H10O3/c1-2-4(3-6)5(7)8/h4,6H,2-3H2,1H3,(H,7,8)
• InChI Key： ZMZQVAUJTDKQGE-UHFFFAOYSA-N
• SMILES： OCC(C(=O)O)CC

Computed Properties

• Exact Mass: 118.063
• Monoisotopic Mass: 118.062994177g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 3
• Complexity: 79.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 0
• Topological Polar Surface Area: 57.5Ų

Experimental Properties

• Color/Form: Solid
• Density: 1.1±0.1 g/cm3
• Boiling Point: 253.3±23.0 °C at 760 mmHg
• Flash Point: 121.2±19.1 °C
• PSA: 57.53
• Vapor Pressure: 0.0±1.1 mmHg at 25°C

2-(Hydroxymethyl)butanoic Acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Hydroxy fatty acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Hydroxy fatty acids